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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexanol

Cat. No.: B1295255

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 4,4-
Dimethylcyclohexanol (CAS No. 932-01-4), a compound utilized in various research and
development applications. The following sections detail its physical and chemical properties,
associated hazards, safe handling procedures, and emergency protocols, tailored for a
laboratory and drug development environment.

Physicochemical and Toxicological Data

Accurate understanding of the compound's properties is fundamental to safe handling. The
following tables summarize key quantitative data for 4,4-Dimethylcyclohexanol.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CsH160 [1112]
Molecular Weight 128.21 g/mol [1][2]
Appearance Colorless liquid or white solid [3]
Melting Point 13-15°C [3]

N ] 186 °C at 760 mmHg
Boiling Point ) [4]
(estimated)

] 66.6 °C (152 °F) TCC
Flash Point ) [4]
(estimated)

Density 0.914 g/cm? (estimated)

Vapor Pressure 0.2 mmHg at 25 °C (estimated) [4]

o 2179 mg/L at 25 °C
Solubility in Water , [4]
(estimated)

logP (o/w) 2.370 (estimated) [4]

Table 2: Toxicological Information and Hazard Classifications
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Hazard Statement Classification Source

) Acute toxicity, oral (25% of
H302: Harmful if swallowed o [2]
notifications)

Skin corrosion/irritation,
H315: Causes skin irritation Category 2 (100% of [2]
notifications)

Serious eye damage/eye
irritation, Category 2A (100% [2]

of notifications)

H319: Causes serious eye

irritation

o Acute toxicity, inhalation (25%
H332: Harmful if inhaled o [2]
of notifications)

Specific target organ toxicity,

H335: May cause respiratory single exposure; Respiratory 2]
irritation tract irritation (75% of
notifications)

Note: The GHS classifications are based on aggregated data from notifications to ECHA and
may not represent the final official classification.

Experimental Protocols for Safe Handling

While specific experimental protocols for determining the safety parameters of 4,4-
Dimethylcyclohexanol are not detailed in the available literature, standard methodologies for
handling chemical irritants and combustible liquids should be strictly followed.

General Handling Protocol:

e Engineering Controls: All work with 4,4-Dimethylcyclohexanol should be conducted in a
well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.
[5][6] Use of explosion-proof equipment and lighting is recommended, especially when
handling larger quantities or at elevated temperatures.[7]

e Personal Protective Equipment (PPE): The following PPE is mandatory when handling this
compound:
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o Eye Protection: Chemical splash goggles or a face shield that meets ANSI Z.87.1
standards.[8]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn.[8]
Gloves must be inspected before use and changed immediately if contaminated.[9]

o Skin and Body Protection: A laboratory coat should be worn and buttoned to cover as
much skin as possible. For larger quantities or in case of a splash risk, a chemical-
resistant apron is recommended.[10] Closed-toe shoes are required.[8]

o Respiratory Protection: If working outside of a fume hood or if aerosol generation is
possible, a NIOSH-approved respirator with an appropriate organic vapor cartridge is
necessary.[8]

» Hygiene Practices: Wash hands thoroughly with soap and water after handling.[5][11] Do not
eat, drink, or smoke in areas where the chemical is handled or stored.[12]

Storage Protocol:

» Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9][13]
o Keep containers tightly closed when not in use.[5][13]

o Store away from incompatible materials such as strong oxidizing agents.[6][12]
Emergency Procedures

In the event of an emergency, follow these procedures:

Table 3: First Aid Measures
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Exposure Route First Aid Procedure Source

Move the person to fresh air. If
) breathing is difficult, provide
Inhalation _ [6][11]
oxygen. Seek medical

attention if symptoms persist.

Immediately remove all
contaminated clothing. Wash
the affected area with plenty of
Skin Contact soap and water for at least 15 [6][13]
minutes. Seek medical
attention if irritation develops

or persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [6][13]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [6][11]

immediate medical attention.

Fire Fighting Measures:

o Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide.[6]
[13] A water spray can be used to cool containers.[6]

» Specific Hazards: The compound is a combustible liquid and vapors may form explosive
mixtures with air.[9][12] Vapors may travel to a source of ignition and flash back.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]
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Accidental Release Measures:

e Minor Spills: Remove all sources of ignition. Absorb the spill with an inert material (e.g.,
sand, earth) and place it in a suitable container for disposal.[6]

e Major Spills: Evacuate the area and prevent entry of unnecessary personnel. Wear
appropriate PPE, including respiratory protection.[13] Contain the spill and prevent it from
entering drains or waterways.[11]

Visualizations

The following diagrams illustrate key safety-related workflows and relationships for 4,4-
Dimethylcyclohexanol.
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Caption: Safe handling workflow for 4,4-Dimethylcyclohexanol.
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Caption: Relationship between properties and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of
4,4-Dimethylcyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295255#health-and-safety-information-for-handling-
4-4-dimethylcyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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